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Compound of Interest

Compound Name: Sophocarpine monohydrate

Cat. No.: B7980214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and dissolution of

Sophocarpine monohydrate for use in in vitro cell culture experiments. The information is

intended to guide researchers in accurately preparing this compound for the investigation of its

biological activities.

Sophocarpine, a quinolizidine alkaloid derived from the genus Sophora, has garnered

significant interest for its diverse pharmacological properties.[1] It has been shown to possess

antiviral, immunomodulatory, anti-inflammatory, and anti-cancer activities.[1][2] In cell culture

models, Sophocarpine has been demonstrated to inhibit the production of inflammatory

cytokines such as TNF-α and IL-6, and to block HERG K+ channels.[3] Furthermore, it has

been shown to induce autophagy and regulate the PTEN/PI3K/AKT signaling pathway in

gastric cancer cell lines.[4]

Data Presentation: Solubility of Sophocarpine
Proper dissolution is critical for ensuring the accuracy and reproducibility of experimental

results. The following table summarizes the solubility of Sophocarpine in various solvents. It is

important to use fresh, anhydrous solvents, as the presence of moisture can reduce the

solubility of the compound, particularly in DMSO.
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Solvent Solubility (mg/mL) Molar Concentration (mM)

DMSO 49 198.9

Ethanol 49 198.9

Water 6 24.3

Note: The molecular weight of Sophocarpine is 246.35 g/mol . The molecular weight of

Sophocarpine monohydrate is 264.36 g/mol . The molar concentrations in the table are

calculated based on the molecular weight of Sophocarpine.

Experimental Protocols
Preparation of a High-Concentration Stock Solution
This protocol describes the preparation of a 50 mM stock solution of Sophocarpine
monohydrate in DMSO.

Materials:

Sophocarpine monohydrate (MW: 264.36 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile, filtered pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.
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Weighing: Accurately weigh 13.22 mg of Sophocarpine monohydrate powder and transfer

it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Sophocarpine
monohydrate.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid

excessive heat.

Sterilization: The DMSO stock solution is considered sterile if prepared from a sterile powder

and sterile solvent under aseptic conditions. Filtration is generally not recommended for

high-concentration DMSO stocks as it may lead to precipitation or loss of compound on the

filter membrane.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the high-concentration stock solution to the desired final

concentration in cell culture medium.

Materials:

50 mM Sophocarpine monohydrate stock solution in DMSO

Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and

antibiotics)

Sterile conical tubes or multi-well plates

Sterile, filtered pipette tips

Procedure:
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Thawing: Thaw a single aliquot of the 50 mM Sophocarpine monohydrate stock solution at

room temperature.

Dilution Calculation: Calculate the volume of stock solution required to achieve the desired

final concentration in your cell culture experiment. For example, to prepare 1 mL of a 100 µM

working solution:

V1 (Volume of stock) x M1 (Concentration of stock) = V2 (Final volume) x M2 (Final

concentration)

V1 x 50,000 µM = 1000 µL x 100 µM

V1 = (1000 µL x 100 µM) / 50,000 µM = 2 µL

Serial Dilution (Recommended): To ensure accurate dosing, especially for low final

concentrations, it is recommended to perform a serial dilution.

Intermediate Dilution: First, dilute the 50 mM stock solution 1:10 in sterile cell culture

medium to create a 5 mM intermediate stock. (e.g., 2 µL of 50 mM stock + 18 µL of

medium).

Final Dilution: Then, use the intermediate stock to prepare the final working concentration.

For a 100 µM final concentration in 1 mL of medium, add 20 µL of the 5 mM intermediate

stock to 980 µL of pre-warmed complete cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the treated samples. In the

example above, the final DMSO concentration would be 0.2%.

Application to Cells: Mix the working solution gently by pipetting and then add it to your cell

cultures. Ensure even distribution of the compound within the culture vessel.
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Sophocarpine's Effect on PTEN/PI3K/AKT Pathway
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Caption: Sophocarpine's regulation of the PTEN/PI3K/AKT pathway.
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Workflow for Sophocarpine Monohydrate Preparation
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Caption: Preparation and use of Sophocarpine in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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